![molecular formula C25H19FN2O5S B281338 ethyl 4-{[(4Z)-4-{[(4-fluorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoate](/img/structure/B281338.png)
ethyl 4-{[(4Z)-4-{[(4-fluorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[(4Z)-4-{[(4-fluorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoate, also known as EFNB, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent. EFNB belongs to the family of naphthalene-based compounds, which have been shown to possess a wide range of biological activities.
Mechanism of Action
Ethyl 4-{[(4Z)-4-{[(4-fluorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoate exerts its anti-cancer and anti-inflammatory effects through multiple mechanisms, including inhibition of cell proliferation, induction of apoptosis, and suppression of inflammatory cytokines. This compound has been shown to target multiple signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is well-tolerated in animal models. It has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. This compound has also been shown to have a high affinity for cancer cells, which may improve its efficacy as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of ethyl 4-{[(4Z)-4-{[(4-fluorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoate is its low toxicity profile, which allows for higher doses to be administered in preclinical studies. This compound also has a favorable pharmacokinetic profile, which may improve its efficacy as a therapeutic agent. However, one limitation of this compound is its limited solubility in aqueous solutions, which may limit its use in certain experiments.
Future Directions
Future research on ethyl 4-{[(4Z)-4-{[(4-fluorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoate should focus on elucidating its mechanism of action and identifying potential drug targets. Additionally, studies should investigate the efficacy of this compound in combination with other anti-cancer and anti-inflammatory agents. This compound should also be tested in clinical trials to determine its safety and efficacy in human patients. Finally, further research should be conducted to optimize the synthesis and formulation of this compound to improve its solubility and bioavailability.
Synthesis Methods
Ethyl 4-{[(4Z)-4-{[(4-fluorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoate can be synthesized through a multi-step process involving the reaction of 4-fluorobenzene, 2-naphthol, and 4-nitrobenzenesulfonyl chloride. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.
Scientific Research Applications
Ethyl 4-{[(4Z)-4-{[(4-fluorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoate has been studied for its potential as an anti-cancer agent, with promising results in preclinical models. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential as an anti-inflammatory agent, with studies demonstrating its ability to reduce inflammation in animal models of arthritis.
Properties
Molecular Formula |
C25H19FN2O5S |
---|---|
Molecular Weight |
478.5 g/mol |
IUPAC Name |
ethyl 4-[[(4Z)-4-(4-fluorophenyl)sulfonylimino-1-oxonaphthalen-2-yl]amino]benzoate |
InChI |
InChI=1S/C25H19FN2O5S/c1-2-33-25(30)16-7-11-18(12-8-16)27-23-15-22(20-5-3-4-6-21(20)24(23)29)28-34(31,32)19-13-9-17(26)10-14-19/h3-15,27H,2H2,1H3/b28-22- |
InChI Key |
LOUNONMDDZESLN-SLMZUGIISA-N |
Isomeric SMILES |
CCOC(=O)C1=CC=C(C=C1)NC2=C/C(=N/S(=O)(=O)C3=CC=C(C=C3)F)/C4=CC=CC=C4C2=O |
SMILES |
CCOC(=O)C1=CC=C(C=C1)NC2=CC(=NS(=O)(=O)C3=CC=C(C=C3)F)C4=CC=CC=C4C2=O |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC2=CC(=NS(=O)(=O)C3=CC=C(C=C3)F)C4=CC=CC=C4C2=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.